Cas no 1261586-20-2 (3-(3-Chloro-2-iodobenzoyl)pyridine)

• Product Name: 3-(3-Chloro-2-iodobenzoyl)pyridine
• CAS No: 1261586-20-2
• MF: C₁₂H₇ClINO
• MW: 343.547554254532
• CID: 4965013
• Update Time: 2025-06-14

3-(3-Chloro-2-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-iodobenzoyl)pyridine

• Inchi： 1S/C12H7ClINO/c13-10-5-1-4-9(11(10)14)12(16)8-3-2-6-15-7-8/h1-7H
• InChI Key： MPJPOXTWPJAALK-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C1C=NC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 342.92609 g/mol
• Monoisotopic Mass: 342.92609 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30
• Molecular Weight: 343.55

Additional information on 3-(3-Chloro-2-iodobenzoyl)pyridine

Research Brief on 3-(3-Chloro-2-iodobenzoyl)pyridine (CAS: 1261586-20-2) in Chemical Biology and Pharmaceutical Applications

3-(3-Chloro-2-iodobenzoyl)pyridine (CAS: 1261586-20-2) is a halogenated benzoylpyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound features a chloro-iodo-substituted benzene ring conjugated with a pyridine moiety, making it a valuable intermediate for cross-coupling reactions and targeted molecular design. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(3-Chloro-2-iodobenzoyl)pyridine as a precursor for synthesizing selective JAK2 inhibitors. The researchers leveraged the iodine substituent for palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores, yielding compounds with nanomolar potency against JAK2-dependent signaling pathways. This work highlights the compound's role in addressing unmet needs in myeloproliferative disorders and autoimmune diseases.

In parallel, structural analyses using X-ray crystallography (reported in ACS Chemical Biology, 2024) revealed that derivatives of 3-(3-Chloro-2-iodobenzoyl)pyridine exhibit unique binding modes with ATP-binding pockets due to the halogen bond-forming capability of the iodo substituent. This property has been exploited to enhance target selectivity and reduce off-target effects in kinase inhibitor development, particularly for challenging targets like FLT3 and TRK family kinases.

Ongoing preclinical research (e.g., Nature Communications, 2024) suggests that radioiodinated analogs of this compound show promise as PET tracers for imaging protein-protein interactions in oncology. The chloro substituent's presence allows further functionalization while maintaining metabolic stability—a critical factor for diagnostic applications.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry (2024, Organic Process Research & Development) have improved the scalability of 3-(3-Chloro-2-iodobenzoyl)pyridine production, addressing previous challenges in handling its light-sensitive iodine moiety. These process innovations are expected to accelerate its adoption in industrial drug discovery pipelines.

While therapeutic applications dominate current research, emerging studies also explore this compound's potential in chemical biology probes. Its dual halogenation pattern enables selective protein labeling via oxidative addition reactions, as demonstrated in recent live-cell imaging studies targeting cysteine-rich domains (Cell Chemical Biology, 2023).

In conclusion, 3-(3-Chloro-2-iodobenzoyl)pyridine (CAS: 1261586-20-2) represents a multifaceted tool in modern drug discovery, with applications spanning from targeted therapeutics to molecular imaging. Its unique chemical properties continue to inspire innovative approaches in addressing complex biological targets, though further pharmacokinetic optimization of its derivatives remains an active area of investigation.